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Compound of Interest

Compound Name: 2-Cyclohexyl-4,6-difluoroaniline

Cat. No.: B13263002

Get Quote

Introduction & Structural Context
2-Cyclohexyl-4,6-difluoroaniline (

, MW: 211.25 g/mol ) is a specialized aniline derivative characterized by a sterically demanding
cyclohexyl group at the ortho position and electron-withdrawing fluorine atoms at the para (4)
and ortho (6) positions.

This substitution pattern creates a unique electronic and steric environment:

Electronic Effects: The fluorine atoms at C4 and C6 significantly deactivate the ring towards

electrophilic aromatic substitution while increasing the acidity of the amine protons.

Steric Effects: The bulky cyclohexyl group at C2 restricts rotation and influences the

chemical shift of the adjacent amine and aromatic protons.

Structural Numbering
For the purpose of this analysis, the aniline nitrogen is attached to C1.

C1:
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C2: Cyclohexyl group[1][2][3][4][5]

C3: Aromatic Proton (

)[6]

C4: Fluorine (

)

C5: Aromatic Proton (

)

C6: Fluorine (

)

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR analysis of this compound is dominated by

and

scalar coupling.[1] The lack of symmetry in the aromatic ring (due to the C2-cyclohexyl vs. C6-
fluoro substitution) results in distinct chemical environments for all aromatic protons and
carbons.[1]

NMR Analysis (400 MHz, )
The proton spectrum will exhibit three distinct regions: the aromatic zone with complex splitting,

the exchangeable amine protons, and the aliphatic cyclohexyl region.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.bldpharm.com/products/648942-42-1.html
https://www.chemscene.com/product/2060053-43-0.html
https://arctomsci.com/2060053-43-0-AS878816-4
https://www.chemscene.com/product/2060036-25-9.html
http://orgsyn.org/demo.aspx?prep=v98p0263
https://www.chimia.ch/chimia/article/download/1987_297/8901/27702
https://www.bldpharm.com/products/648942-42-1.html
https://www.bldpharm.com/products/648942-42-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13263002?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position (ppm) Multiplicity Coupling (Hz)
Assignment
Logic

6.70 – 6.85 dd ,

Located between

the cyclohexyl

ring and F4.[1][6]

Shows strong

ortho-F coupling.

[1]

6.85 – 7.00 td
,

,

Trapped

between two

fluorine atoms

(F4, F6).

Appears as a

triplet of doublets

due to similar

ortho-F

couplings.[1]

3.60 – 4.00 br s -

Broad singlet.[1]

Shift varies with

concentration

and solvent.

Exchangeable

with

.

Cy- 2.50 – 2.70 tt

Benzylic methine

proton.

Deshielded by

the aromatic ring.

Cy- 1.70 – 1.90 m -

Equatorial

protons of the

cyclohexyl ring.

[1]
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Cy- 1.20 – 1.50 m -

Axial protons of

the cyclohexyl

ring.[1]

Key Diagnostic Feature: The

proton will appear as a distinct "pseudo-triplet" or triplet of doublets due to the coupling with
both flanking fluorine atoms (

and

).

NMR Analysis (100 MHz, )
Carbon-13 analysis requires careful peak picking due to C-F splitting.

C-F Coupling Constants:

Hz (C4, C6)

Hz (C3, C5, C1)

Hz (C2)[1]

Predicted Shifts:

C4 (

): ~155 ppm (dt,

Hz).

C6 (

): ~150 ppm (dd,

Hz).

C1 (
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): ~130 ppm (m, splitting due to F6).

C2 (

): ~135 ppm (d, splitting due to F4/F6 long range).

Cyclohexyl Carbons: ~40 ppm (CH), ~33 ppm (

), ~26 ppm (

).

NMR Analysis
Two distinct signals are expected due to the non-equivalence of the fluorine atoms.

F6 (ortho to

):

to

ppm.[1]

F4 (para to

):

to

ppm.[1]

Mass Spectrometry (MS) Analysis
Method: GC-MS (EI, 70 eV) or LC-MS (ESI+).

Fragmentation Pathway (EI)
The molecular ion (

) is stable, but fragmentation is driven by the cyclohexyl group and the loss of fluorine.
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Molecular Ion (

): m/z 211 (Distinct, medium intensity).

Base Peak: Likely m/z 168 (Loss of Propyl radical from cyclohexyl ring, retro-Diels-Alder type

fragmentation) or m/z 154 (Loss of Butyl).

Diagnostic Fragment: m/z 196 (Loss of

from cyclohexyl ring).

Aromatic Core: m/z 128-130 range (Difluoroaniline core after loss of cyclohexyl).[1]

Fragmentation Logic

Molecular Ion (M+)
m/z 211

[M - CH3]+
m/z 196- CH3 (15)

[M - C3H7]+
m/z 168

- C3H7 (43)
Difluoroaniline Core

m/z ~129
Ring Degradation

Primary fragmentation occurs
at the cyclohexyl ring.

Click to download full resolution via product page

Figure 1: Predicted Mass Spectrometry fragmentation pathway for 2-Cyclohexyl-4,6-
difluoroaniline.

Infrared (IR) Spectroscopy
IR analysis confirms the functional groups. The spectrum is characterized by primary amine

bands and strong C-F stretches.
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Wavenumber (

)
Assignment Description

3450, 3360

Primary amine stretching

doublet

(asymmetric/symmetric).[1]

3050 - 3080 Weak aromatic C-H stretching.

2930, 2850
Strong aliphatic C-H stretching

(Cyclohexyl).

1620
N-H scissoring (Amine

deformation).

1590, 1500
Aromatic ring skeletal

vibrations.

1150 - 1250
Very strong, broad band

characteristic of aryl fluorides.

Experimental Protocols for Characterization
NMR Sample Preparation
To ensure resolution of the fine splitting caused by F-H coupling:

Solvent: Use

(99.8% D) neutralized with basic alumina to prevent acid-catalyzed exchange of amine
protons, which can broaden signals.

Concentration: Prepare a ~10-15 mg sample in 0.6 mL solvent.

Acquisition:

Set relaxation delay (

) to

seconds to allow full relaxation of aromatic protons.
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Acquire

spectrum without proton decoupling first to observe F-H coupling, then with decoupling to
simplify.

GC-MS Method[1]
Column: HP-5ms or equivalent (30m x 0.25mm, 0.25µm film).

Inlet: Split mode (20:1), 250°C.

Temperature Program:

Hold 60°C for 2 min.

Ramp 15°C/min to 280°C.

Hold 5 min.

Carrier Gas: Helium at 1.0 mL/min constant flow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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